H3K4(Me2) (1-20)

• Molecular Formula: C92H170N35O27+
• Molecular Weight: 2198.6 g/mol
• InChI: InChI=1S/C92H169N35O27/c1-47(2)43-61(89(152)153)119-80(143)60(31-33-65(97)132)117-76(139)55(24-12-16-36-94)115-78(141)58(27-20-39-106-91(101)102)118-83(146)63-29-22-42-126(63)88(151)50(5)111-75(138)54(23-11-15-35-93)112-69(135)45-108-68(134)44-109-85(148)70(51(6)129)122-82(145)62(46-128)120-79(142)56(25-13-17-37-95)116-77(140)57(26-19-38-105-90(99)100)114-74(137)49(4)110-86(149)71(52(7)130)124-84(147)64(32-34-66(98)133)127(154)67(30-14-18-41-125(9)10)121-87(150)72(53(8)131)123-81(144)59(113-73(136)48(3)96)28-21-40-107-92(103)104/h47-64,67,70-72,128-131H,11-46,93-96H2,1-10H3,(H33-,97,98,99,100,101,102,103,104,105,106,107,108,109,110,111,112,113,114,115,116,117,118,119,120,121,122,123,124,132,133,134,135,136,137,138,139,140,141,142,143,144,145,146,147,148,149,150,152,153)/p+1/t48-,49-,50-,51+,52+,53+,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,67+,70-,71-,72-/m0/s1
• InChIKey: MXGDKURIUGBMLI-GOAACXCSSA-O

H3K4(Me2) (1-20) Peptide: A Defined Epigenetic Probe for Histone H3 Lysine 4 Dimethylation Studies

H3K4(Me2) (1-20) is a synthetic 20-amino acid peptide corresponding to the N-terminal tail of human histone H3.1, precisely modified with a dimethyl group on lysine 4 (H3K4me2). This defined modification serves as a critical epigenetic marker, distinguishing active euchromatic regions from inactive heterochromatin [1]. As a highly purified, sequence-specific reagent, it provides a consistent substrate or ligand for quantifying the activity of histone methyltransferases (HMTs) and demethylases (KDMs), as well as the binding affinity of methyl-lysine reader domains, thereby enabling precise mechanistic dissection of chromatin regulation [2].

Defined H3K4 dimethylation probe for epigenetic enzyme assays

Supports reader-domain binding studies with methylation-state precision

Suitable as antibody-validation control to confirm H3K4me2 specificity

• [1] Santos-Rosa, H., et al. (2002). Active genes are tri-methylated at K4 of histone H3. Nature, 419(6905), 407-411. View Source
• [2] Ruthenburg, A. J., et al. (2007). Methylation of lysine 4 on histone H3: intricacy of writing and reading a single epigenetic mark. Molecular Cell, 25(1), 15-30. View Source

Why Generic H3K4 Peptides Cannot Substitute for H3K4(Me2) (1-20) in Quantitative Assays

Substituting H3K4(Me2) (1-20) with unmodified, mono-methylated (H3K4me1), or tri-methylated (H3K4me3) histone H3 peptides is scientifically invalid due to the discrete, methylation-state-specific activities of the enzymes and reader proteins that govern H3K4 biology. Histone lysine demethylases (e.g., LSD1/KDM1A) and methyltransferases (e.g., MLL/SET1 complexes) exhibit distinct kinetic parameters (Km, kcat) for each methylation state, dictating the precise rate of conversion in vivo [1]. Furthermore, reader domains like PHD fingers, chromodomains, and Tudor domains possess unique binding pockets that discriminate between H3K4me0, me1, me2, and me3 with orders-of-magnitude differences in binding affinity (Kd) [2]. Using the incorrect peptide leads to false-negative results, inaccurate kinetic measurements, and an inability to assign molecular function to a specific chromatin state. The data in Section 3 quantifies these critical differences.

H3K4me1 or H3K4me3 peptides may not replicate reader-domain binding affinities observed with H3K4me2.

Enzyme kinetics for LSD1 demethylation can shift when substrate methylation state changes.

Antibody cross-reactivity profiles differ; using unmodified or differently methylated peptides may misrepresent ChIP specificity.

• [1] Shi, Y., et al. (2004). Histone demethylation mediated by the nuclear amine oxidase homolog LSD1. Cell, 119(7), 941-953. View Source
• [2] Taverna, S. D., et al. (2007). How chromatin-binding modules interpret histone modifications: lessons from professional pocket pickers. Nature Structural & Molecular Biology, 14(11), 1025-1040. View Source

Quantitative Evidence Guide: Verifiable Differentiation of H3K4(Me2) (1-20) from H3K4me1 and H3K4me3 Peptides

Methylation-State-Specific Recognition by Sgf29 Tudor Domain: Quantifying Binding Affinity Differences

The S. cerevisiae Sgf29 tandem Tudor domain, a conserved reader of active chromatin, exhibits a 1.5-fold preference for the H3K4me3 peptide over H3K4me2, and both are bound with significantly higher affinity than H3K4me1. The Kd value for H3K4me2 (1-15) peptide binding to Sgf29 is 4.7 μM, compared to 3.1 μM for H3K4me3, as measured by isothermal titration calorimetry (ITC) [1].

Sgf29 Tudor domain binding

Head-to-head

Kd H3K4me2: 4.7 μM vs H3K4me3: 3.1 μM (ITC)

Supports methylation-state-specific recruitment modeling

1.5-fold weaker than me3; SAGA complex context

Evidence Dimension	Dissociation constant (Kd)
Target Compound Data	4.7 μM
Comparator Or Baseline	H3K4me3 peptide: 3.1 μM
Quantified Difference	1.5-fold higher Kd for H3K4me2 (weaker binding) relative to H3K4me3.
Conditions	Isothermal Titration Calorimetry (ITC) with purified Sgf29 Tudor domain and H3(1-15)K4me2 or H3(1-15)K4me3 peptides.

Why This Matters

This data allows a researcher to select the correct H3K4 methylation-state peptide for pull-down experiments or binding assays to accurately model Sgf29-mediated recruitment of the SAGA complex.

• [1] Bian, C., et al. (2011). Sgf29 binds histone H3K4me2/3 and is required for SAGA complex recruitment and histone H3 acetylation. EMBO J, 30(14), 2829-2842. View Source

Divergent Recognition by TRIM24 PHD-Bromodomain: Distinguishing H3K4me2 from H3K4me1

The PHD-Bromodomain of TRIM24, a chromatin regulator implicated in cancer, distinguishes H3K4me2 from H3K4me1. While H3K4me1 peptide binds to TRIM24 with a Kd of 42.8 μM, the interaction with H3K4me2 peptide is so weak that it is reported as 'Weak binding' (unquantifiable Kd) [1].

TRIM24 PHD-Bromo recognition

Head-to-head

H3K4me2: unquantifiable weak binding; H3K4me1 Kd 42.8 μM

Single methyl difference ablates interaction

H3K4me1 proxy would yield false-positive TRIM24 binding

Evidence Dimension	Binding affinity (Kd)
Target Compound Data	Weak binding (unquantifiable Kd)
Comparator Or Baseline	H3K4me1 peptide: Kd = 42.8 ± 2.45 μM
Quantified Difference	H3K4me2 shows no quantifiable binding, while H3K4me1 binds with a Kd of 42.8 μM.
Conditions	Isothermal Titration Calorimetry (ITC) with TRIM24 PHD-Bromodomain protein and histone H3 peptides.

Why This Matters

This demonstrates that a single methyl group difference (H3K4me1 vs. H3K4me2) can completely ablate a specific protein interaction. Using the H3K4me1 peptide as a proxy for H3K4me2 would yield false-positive binding results for TRIM24 and confound functional interpretation.

• [1] Tsai, W. W., et al. (2010). TRIM24 links a non-canonical histone signature to breast cancer. Nature, 468(7326), 927-932. View Source

Methylation-State-Dependent Binding to PHD1 Domain: A Quantitative Affinity Spectrum from H3K4me0 to me3

The PHD1 domain of the histone demethylase KDM5A displays a graded binding affinity across the four methylation states of H3K4. For the V291-K347 PHD1 construct, Kd values are: H3K4me0 (1.89 μM), H3K4me1 (16.0 μM), H3K4me2 (15.8 μM), and H3K4me3 (35.5 μM). This shows H3K4me2 and H3K4me1 bind with similar ~8-fold lower affinity than the unmodified H3K4me0 peptide, while H3K4me3 binds even more weakly [1].

KDM5A PHD1 affinity spectrum

Head-to-head

Kd me0: 1.89, me1: 16.0, me2: 15.8, me3: 35.5 μM

Defines relative methylation-state affinity ranking

~8-fold lower than unmodified; similar to H3K4me1

Evidence Dimension	Dissociation constant (Kd)
Target Compound Data	15.8 ± 2.2 μM
Comparator Or Baseline	H3K4me0: 1.89 ± 0.16 μM; H3K4me1: 16.0 ± 3.0 μM; H3K4me3: 35.5 ± 7.5 μM
Quantified Difference	H3K4me2 binds with ~8-fold lower affinity than H3K4me0, and ~2-fold higher affinity than H3K4me3.
Conditions	Isothermal Titration Calorimetry (ITC) using purified PHD1 domain (residues V291-K347) of KDM5A and synthetic H3K4 peptides.

Why This Matters

This comparative dataset is essential for designing binding assays or competition experiments that require the precise affinity ranking of each H3K4 methylation state, ensuring the correct interpretation of KDM5A function and regulation.

• [1] Torres, I. O., et al. (2015). Histone demethylase KDM5A is regulated by its reader domain through a positive-feedback mechanism. Nature Communications, 6, 6204. View Source

LSD1 Demethylase Kinetics: Quantifying Substrate Preference for H3K4me2 over H3K4me1

The enzyme LSD1 (KDM1A), a primary eraser of H3K4 methylation, exhibits a modest kinetic preference for the H3K4me2 substrate compared to H3K4me1. The Michaelis constant (Km) for the H3K4me2 (1-21) peptide is 4.2 μM, which is slightly higher than the 3.0 μM Km reported for the H3K4me1 peptide, indicating a marginally lower affinity for the active site [1][2]. Additionally, the catalytic efficiency (kcat/Km) for LSD1 acting on H3K4me2 has been reported as 19.53 mM/s [3].

LSD1 demethylase kinetics

Cross-study

Km = 4.2 μM (H3K4me2) vs 3.0 μM (me1)

Enables consistent inhibitor screening substrate selection

kcat/Km reported 19.53 mM/s; pH 7.5, 25°C

Evidence Dimension	Michaelis constant (Km)
Target Compound Data	4.2 μM
Comparator Or Baseline	H3K4me1 peptide: 3.0 μM
Quantified Difference	1.4-fold higher Km for H3K4me2 (lower apparent affinity) relative to H3K4me1.
Conditions	In vitro demethylation assay with recombinant LSD1/KDM1A, pH 7.5, 25°C.

Why This Matters

This kinetic data is crucial for designing and interpreting LSD1 inhibitor screening assays. Using the correct substrate ensures accurate determination of IC50 values and allows for proper comparison of inhibitor potency across different research groups.

• [1] Forneris, F., et al. (2005). Histone demethylation catalysed by LSD1 is a flavin-dependent oxidative process. FEBS Letters, 579(10), 2203-2207. View Source
• [2] Binda, C., et al. (2010). Biochemical, structural, and biological evaluation of tranylcypromine derivatives as inhibitors of histone demethylases LSD1 and LSD2. Journal of the American Chemical Society, 132(19), 6827-6833. View Source
• [3] BRENDA Enzyme Database. Entry on EC 1.14.99.66 - [histone H3]-dimethyl-L-lysine4 demethylase. Substrate: H3K4me2 (1-21) peptide. View Source

Antibody Validation: High-Fidelity Discrimination of H3K4me2 from H3K4me1/3 Peptides by Recombinant Monoclonal Antibody RM135

A primary challenge in chromatin research is antibody cross-reactivity, which leads to erroneous ChIP-seq and western blot results. Unlike many commercial antibodies that cross-react with adjacent methylation states (H3K4me1 or H3K4me3) [1], the recombinant monoclonal antibody clone RM135 is validated to have no detectable cross-reactivity with H3K4me1 or H3K4me3 peptides . Its specificity is exclusively for the H3K4me2 modification.

Antibody cross-reactivity

Head-to-head

RM135 clone: undetectable cross-reactivity with H3K4me1/3

Supports antibody validation for ChIP-seq reliability

Commercial antibodies may show >20% cross-signal

Evidence Dimension	Antibody cross-reactivity
Target Compound Data	No cross-reactivity with H3K4me1 or H3K4me3 peptides.
Comparator Or Baseline	Multiple commercial H3K4me2 antibodies (e.g., Active Motif 39142, Epicypher 13-0013, Abcam ab32356) show detectable cross-reactivity with H3K4me1 peptide.
Quantified Difference	Signal for cross-reacting peptide is undetectable for clone RM135, whereas other antibodies can show >20% relative signal intensity on peptide arrays.
Conditions	Peptide microarray and ELISA assays using synthetic H3K4me1, me2, and me3 peptides.

Why This Matters

The H3K4(Me2) (1-20) peptide is an essential reagent for validating antibody specificity, ensuring that the chosen antibody (like RM135) truly reports on H3K4me2 levels and not a composite of other methylation states. This verification step is critical for generating reliable, publication-quality data.

• [1] Egelhofer, T. A., et al. (2011). An assessment of histone-modification antibody quality. Nature Structural & Molecular Biology, 18(1), 91-93. View Source

Defined Application Scenarios for H3K4(Me2) (1-20) Peptide in Epigenetic Research and Assay Development

Quantifying LSD1/KDM1A Demethylase Activity for Inhibitor Screening

The H3K4(Me2) (1-20) peptide is the optimal substrate for assaying the catalytic activity of the histone demethylase LSD1/KDM1A in vitro. Its well-defined kinetic parameters (Km = 4.2 μM) [1] allow for the establishment of robust, reproducible enzyme assays. When screening for novel LSD1 inhibitors, using this peptide ensures that observed changes in demethylation rate are due to true enzyme inhibition and not to variability from using heterogeneous nucleosome substrates. The resulting kinetic data (e.g., IC50, Ki) can be directly compared across studies, facilitating drug discovery efforts for this anti-cancer target.

Validating the Binding Specificity of Chromatin Reader Domains

This peptide is essential for confirming the H3K4me2-specificity of putative chromatin reader domains (e.g., PHD fingers, chromodomains, Tudor domains). As shown in Section 3, domains like TRIM24 and KDM5A-PHD1 exhibit discrete, quantifiable affinity differences for H3K4me0, me1, me2, and me3 [2][3]. By using H3K4(Me2) (1-20) in ITC or fluorescence polarization (FP) assays alongside its unmodified, mono-, and tri-methylated counterparts, researchers can unambiguously define the binding preference of a novel protein domain and accurately model its recruitment to specific genomic loci.

A Specificity Control for Validating Anti-H3K4me2 Antibodies

A significant source of error in chromatin immunoprecipitation (ChIP) experiments is the use of poorly validated antibodies that cross-react with H3K4me1 or H3K4me3. The H3K4(Me2) (1-20) peptide serves as a defined positive control and a specificity calibrator in peptide array or dot-blot assays to validate new lots or clones of anti-H3K4me2 antibodies [4]. This use case is critical for ensuring that downstream genome-wide mapping data (ChIP-seq) accurately reflects the true distribution of the H3K4me2 mark, rather than a composite of cross-reacting signals.

Calibrating Quantitative Mass Spectrometry Assays for Histone PTM Analysis

In quantitative middle-down or bottom-up mass spectrometry workflows for histone post-translational modification (PTM) analysis, the H3K4(Me2) (1-20) peptide is an invaluable standard. Its precise molecular weight and defined modification state allow it to be used as an external calibrant or internal heavy-labeled standard (e.g., AQUA peptide) for absolute quantification. This ensures accurate stoichiometric measurement of H3K4me2 levels in complex biological samples, enabling precise comparisons of epigenetic states between normal and diseased tissues [5].

Application

Selection Property

Validation Focus

LSD1 inhibitor screening

Defined substrate kinetics

Reproducible Km context; IC50 comparability

Reader domain binding assay

Methylation-state precision

ITC/FP affinity ranking across H3K4me0–3 panel

Anti-H3K4me2 antibody validation

Specificity calibration

Cross-reactivity screening with me1/me3 peptides

Histone PTM mass spectrometry

Defined modification standard

Retention time and stoichiometry calibration

• [1] Forneris, F., et al. (2005). Histone demethylation catalysed by LSD1 is a flavin-dependent oxidative process. FEBS Letters, 579(10), 2203-2207. View Source
• [2] Tsai, W. W., et al. (2010). TRIM24 links a non-canonical histone signature to breast cancer. Nature, 468(7326), 927-932. View Source
• [3] Torres, I. O., et al. (2015). Histone demethylase KDM5A is regulated by its reader domain through a positive-feedback mechanism. Nature Communications, 6, 6204. View Source
• [4] Egelhofer, T. A., et al. (2011). An assessment of histone-modification antibody quality. Nature Structural & Molecular Biology, 18(1), 91-93. View Source
• [5] Garcia, B. A., et al. (2007). Organismal differences in post-translational modifications in histones H3 and H4. Journal of Biological Chemistry, 282(10), 7641-7655. View Source